molecular formula C7H7N3O B085069 2-Hydrazino-1,3-benzoxazole CAS No. 15062-88-1

2-Hydrazino-1,3-benzoxazole

Cat. No. B085069
CAS RN: 15062-88-1
M. Wt: 149.15 g/mol
InChI Key: QITJGSMHKVXOFR-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
In Stock
  • Click on QUICK INQUIRY to receive a quote from our team of experts.
  • With the quality product at a COMPETITIVE price, you can focus more on your research.

Description

2-Hydrazino-1,3-benzoxazole (HBO) is a heterocyclic compound consisting of a benzene ring fused to a hydrazine ring. It is an important intermediate in organic synthesis and has been used in a variety of applications, including drug development and organic synthesis. The compound has also been used in the synthesis of various other compounds, including antibiotics, antifungal agents, and anticancer drugs. HBO has been extensively studied for its biochemical and physiological effects, as well as its potential for use in laboratory experiments.

Scientific Research Applications

  • Antimicrobial Activity :

    • Alheety (2019) synthesized 2-hydrazino benzoxazole derivatives, some of which showed specific antibacterial effects against gram-positive bacteria, suggesting potential as specific antibacterial drugs (Alheety, 2019).
    • Thomas, Geetha, and Murugan (2009) found that benzoxazole compounds derived from 2-Hydrazino-1,3-benzoxazole exhibited significant anti-inflammatory activities, though none showed antimicrobial activity at the tested concentration (Thomas, Geetha, & Murugan, 2009).
    • Ersan et al. (1997) reported that certain 2-[(alpha-methylbenzylidene)hydrazino]benzoxazole derivatives exhibited favorable antimicrobial activities against various bacteria and yeasts (Ersan et al., 1997).
  • Cytotoxic and Antitumor Activities :

    • Jayanna et al. (2013) synthesized 5,7-dichloro-1,3-benzoxazole derivatives from this compound, which demonstrated significant antimicrobial and cytotoxic activities, with some compounds emerging as potent cytotoxic agents (Jayanna et al., 2013).
    • Easmon et al. (2006) developed 2-benzoxazolyl hydrazones with antitumor activities, showing efficacy against leukemia, colon, and ovarian cancer cells in vitro (Easmon et al., 2006).
  • Antioxidant and Anti-Inflammatory Activities :

    • Satyendra et al. (2011) synthesized novel dichloro substituted benzoxazole-triazolo-thione derivatives with potent radical scavenging capacity, indicating antioxidant potential (Satyendra et al., 2011).
    • Haviv et al. (1988) evaluated 3-[1-(2-Benzoxazolyl)hydrazino]propanenitrile derivatives for inhibiting immune complex-induced inflammation, showing a similar pattern of activity to hydrocortisone (Haviv et al., 1988).
  • Synthetic Applications :

    • Lomov et al. (2006) reported the conversion of 2-deuterohydrazinobenzazoles to 2-deuterobenzazoles, highlighting a synthetic application in the benzazoles series (Lomov, Yutilov, & Smolyar, 2006).

Safety and Hazards

2-Hydrazino-1,3-benzoxazole is classified as a dangerous substance . It has hazard statements H301-H312+H332-H319 . Precautionary measures include avoiding breathing dust/fume/gas/mist/vapors/spray (P261), washing thoroughly after handling (P264), not eating, drinking or smoking when using this product (P270), using only outdoors or in a well-ventilated area (P271), wearing protective gloves/protective clothing/eye protection/face protection (P280), and others .

Future Directions

Benzoxazole derivatives have gained a lot of importance in recent years due to their use in intermediates for the preparation of new biological materials . They have been extensively used as a starting material for different mechanistic approaches in drug discovery . There has been a large upsurge in the synthesis of benzoxazole via different pathways . Therefore, the future direction in the study of 2-Hydrazino-1,3-benzoxazole could involve exploring its potential applications in drug discovery and development.

properties

IUPAC Name

1,3-benzoxazol-2-ylhydrazine
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

InChI

InChI=1S/C7H7N3O/c8-10-7-9-5-3-1-2-4-6(5)11-7/h1-4H,8H2,(H,9,10)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

InChI Key

QITJGSMHKVXOFR-UHFFFAOYSA-N
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Canonical SMILES

C1=CC=C2C(=C1)N=C(O2)NN
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Molecular Formula

C7H7N3O
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

DSSTOX Substance ID

DTXSID10307653
Record name 2-hydrazino-1,3-benzoxazole
Source EPA DSSTox
URL https://comptox.epa.gov/dashboard/DTXSID10307653
Description DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology.

Molecular Weight

149.15 g/mol
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

CAS RN

15062-88-1
Record name 15062-88-1
Source DTP/NCI
URL https://dtp.cancer.gov/dtpstandard/servlet/dwindex?searchtype=NSC&outputformat=html&searchlist=193633
Description The NCI Development Therapeutics Program (DTP) provides services and resources to the academic and private-sector research communities worldwide to facilitate the discovery and development of new cancer therapeutic agents.
Explanation Unless otherwise indicated, all text within NCI products is free of copyright and may be reused without our permission. Credit the National Cancer Institute as the source.
Record name 2-hydrazino-1,3-benzoxazole
Source EPA DSSTox
URL https://comptox.epa.gov/dashboard/DTXSID10307653
Description DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology.
Record name 2-HYDRAZINOBENZOXAZOLE
Source European Chemicals Agency (ECHA)
URL https://echa.europa.eu/information-on-chemicals
Description The European Chemicals Agency (ECHA) is an agency of the European Union which is the driving force among regulatory authorities in implementing the EU's groundbreaking chemicals legislation for the benefit of human health and the environment as well as for innovation and competitiveness.
Explanation Use of the information, documents and data from the ECHA website is subject to the terms and conditions of this Legal Notice, and subject to other binding limitations provided for under applicable law, the information, documents and data made available on the ECHA website may be reproduced, distributed and/or used, totally or in part, for non-commercial purposes provided that ECHA is acknowledged as the source: "Source: European Chemicals Agency, http://echa.europa.eu/". Such acknowledgement must be included in each copy of the material. ECHA permits and encourages organisations and individuals to create links to the ECHA website under the following cumulative conditions: Links can only be made to webpages that provide a link to the Legal Notice page.

Retrosynthesis Analysis

AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.

One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.

Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.

Strategy Settings

Precursor scoring Relevance Heuristic
Min. plausibility 0.01
Model Template_relevance
Template Set Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis
Top-N result to add to graph 6

Feasible Synthetic Routes

Reactant of Route 1
Reactant of Route 1
2-Hydrazino-1,3-benzoxazole
Reactant of Route 2
2-Hydrazino-1,3-benzoxazole
Reactant of Route 3
2-Hydrazino-1,3-benzoxazole
Reactant of Route 4
2-Hydrazino-1,3-benzoxazole
Reactant of Route 5
2-Hydrazino-1,3-benzoxazole
Reactant of Route 6
2-Hydrazino-1,3-benzoxazole

Disclaimer and Information on In-Vitro Research Products

Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.